Cas no 1339583-44-6 (Methyl 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: Methyl 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1339583-44-6
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD20329801
• CID: 4695511
• Update Time: 2025-11-03

Methyl 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate
• 1H-pyrazole-1-acetic acid, 4-chloro-alpha,3-dimethyl-, methyl ester

• MDL： MFCD20329801
• Inchi： 1S/C8H11ClN2O2/c1-5-7(9)4-11(10-5)6(2)8(12)13-3/h4,6H,1-3H3
• InChI Key： MGRHPAIVHKBFDE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 202.051
• Monoisotopic Mass: 202.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives